Cas no 1159988-52-9 (3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole)

• Product Name: 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole
• CAS No: 1159988-52-9
• MF: C₁₅H₉Br₂ClN₂
• MW: 412.506360769272
• MDL: MFCD08552831
• CID: 3059703
• PubChem ID: 19587628
• Update Time: 2025-05-20

3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole
• STK349914
• CS-0269057
• BBL040135
• EN300-230036
• 1159988-52-9
• AKOS000311338
• DTXSID801262794

• MDL： MFCD08552831
• Inchi： 1S/C15H9Br2ClN2/c16-11-5-1-3-9(7-11)14-13(18)15(20-19-14)10-4-2-6-12(17)8-10/h1-8H,(H,19,20)
• InChI Key： ILQQKWRMYUTCJW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C(C2C=CC=C(C=2)Br)=NN1)Cl

Computed Properties

• Exact Mass: 411.88005Da
• Monoisotopic Mass: 409.88210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole

3,5-Bis(3-Bromophenyl)-4-Chloro-1H-Pyrazole: A Comprehensive Overview

3,5-Bis(3-bromophenyl)-4-chloro-1H-pyrazole, identified by the CAS registry number 1159988-52-9, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two adjacent nitrogen atoms. The presence of bromine and chlorine substituents at specific positions on the pyrazole ring imparts unique electronic and structural properties to this compound, making it a subject of interest in both academic and industrial research.

The synthesis of 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound. These improvements are crucial for its application in drug discovery and material science.

One of the most promising applications of 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole lies in its potential as a building block for more complex molecules. Its ability to undergo further functionalization at the bromine and chlorine positions makes it versatile for constructing bioactive compounds. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have explored its ability to act as a semiconductor material with tunable electrical properties, which could be advantageous for next-generation electronic devices.

The environmental impact and toxicity profile of 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole are also areas of active research. Studies have been conducted to assess its biodegradability and potential risks to aquatic ecosystems. Initial findings suggest that while the compound exhibits moderate stability under environmental conditions, further investigation is required to fully understand its ecological implications.

In conclusion, 3,5-bis(3-bromophenyl)-4-chloro-1H-pyrazole, with its unique structural features and diverse application potential, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and material characterization techniques unfold, this compound is poised to contribute significantly to both therapeutic development and technological innovation.